Cas no 161373-48-4 (3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-)

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- structure

161373-48-4 structure

Product Name:3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-

CAS No:161373-48-4

MF:C₉H₅Cl₂N₃O₂

MW:258.060899496078

CID:184921

PubChem ID:461801

Update Time:2025-04-19

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

- 3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro-
- 4-amino-6,7-dichlorocinnoline-3-carboxylic acid
- 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-, hydrate
- 4-Amino-6,7-dichloro-3-cinnolinecarboxylic acid hydrate
- AC1LA4VX
- AG-E-11052
- CTK0H9433
- LS-54274
- NSC669312
- NSC-669312
- DTXSID10167133
- 3-Cinnolinecarboxylic acid, 4-amino-6,7-dichloro-
- 4-amino-6,7-dichloro-cinnoline-3-carboxylic acid
- CHEMBL1969977
- 161373-48-4
- NCI60_024154
- Inchi： 1S/C9H5Cl2N3O2/c10-4-1-3-6(2-5(4)11)13-14-8(7(3)12)9(15)16/h1-2H,(H2,12,13)(H,15,16)
- InChI Key： IMBXVSYZRSVZCD-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)C(=C(C(=O)O)N=N2)N)Cl

Computed Properties

Exact Mass: 256.97605
Monoisotopic Mass: 256.9758818g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 89.1Å²

Experimental Properties

PSA: 89.1

3-Cinnolinecarboxylicacid, 4-amino-6,7-dichloro- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

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